oxaunomycin
oxaunomycin
Brand Name:
Vulcanchem
CAS No.:
105615-58-5
VCID:
VC0035306
InChI:
InChI=1S/C26H29NO10/c1-3-26(35)8-13(37-14-7-11(27)20(29)9(2)36-14)16-19(25(26)34)24(33)17-18(23(16)32)22(31)15-10(21(17)30)5-4-6-12(15)28/h4-6,9,11,13-14,20,25,28-29,32-35H,3,7-8,27H2,1-2H3/t9-,11-,13-,14-,20+,25+,26+/m0/s1
SMILES:
CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)O)N)O
Molecular Formula:
C26H29NO10
Molecular Weight:
515.5 g/mol
oxaunomycin
CAS No.: 105615-58-5
Main Products
VCID: VC0035306
Molecular Formula: C26H29NO10
Molecular Weight: 515.5 g/mol
CAS No. | 105615-58-5 |
---|---|
Product Name | oxaunomycin |
Molecular Formula | C26H29NO10 |
Molecular Weight | 515.5 g/mol |
IUPAC Name | (7S,9R,10R)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-9-ethyl-4,6,9,10,11-pentahydroxy-8,10-dihydro-7H-tetracene-5,12-dione |
Standard InChI | InChI=1S/C26H29NO10/c1-3-26(35)8-13(37-14-7-11(27)20(29)9(2)36-14)16-19(25(26)34)24(33)17-18(23(16)32)22(31)15-10(21(17)30)5-4-6-12(15)28/h4-6,9,11,13-14,20,25,28-29,32-35H,3,7-8,27H2,1-2H3/t9-,11-,13-,14-,20+,25+,26+/m0/s1 |
Standard InChIKey | LKBBOPGQDRPCDS-YAOXHJNESA-N |
Isomeric SMILES | CC[C@]1(C[C@@H](C2=C([C@H]1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O[C@H]5C[C@@H]([C@@H]([C@@H](O5)C)O)N)O |
SMILES | CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)O)N)O |
Canonical SMILES | CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)O)N)O |
Synonyms | 10-epi-oxaunomycin oxaunomycin |
PubChem Compound | 159300 |
Last Modified | Nov 11 2021 |
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